N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C13H8FN3O2S/c14-9-5-3-8(4-6-9)12-16-17-13(20-12)15-11(18)10-2-1-7-19-10/h1-7H,(H,15,17,18)
• InChI Key: LHBXHCBDZVKQBK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)F
• Molecular Formula: C13H8FN3O2S
• DSSTOX Substance ID: DTXSID501330540
• Molecular Weight: 289.29 g/mol
• Solubility: 0.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 321530-48-7

Description

“N-(5-(4-fluorophenyl)-1,3,4-thiadiazol-2-yl)furan-2-carboxamide” is a compound that contains a thiadiazole ring, which is an important heterocycle in the world of chemistry. The thiadiazole ring consists of sulfur and nitrogen in such a fashion that the pi (π) electrons are free to move from one bond to other bonds rendering aromatic ring properties.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, a method for the synthesis of 5-(4-chlorophenyl)-N-substituted-1,3,4-thiadiazole-2-sulfonamide derivatives from easily accessible p-chlorobenzoic acid has been reported. The process involved esterification of 4-chlorobenzoic acid with methanol and subsequent hydrazination, salt formation, and cyclization.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a thiadiazole ring, which is a five-membered ring containing two nitrogen atoms, one sulfur atom, and two carbon atoms. This ring is connected to a furan ring, which is a five-membered ring containing four carbon atoms and one oxygen atom.

Chemical Reactions Analysis

The thiadiazole ring in the molecule has many reactive positions where donor–acceptor, nucleophilic, oxidation reactions, etc., may take place. This reactivity can be utilized in various chemical reactions to synthesize new compounds.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have shown promise as antiviral agents. For instance:

• . Among these, methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate exhibited significant antiviral effects.
• . Notable compounds include 1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)-4-methylthiosemicarbazide and 4-ethyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide .

Antibacterial and Antimicrobial Properties

Although direct studies on our compound are limited, indole derivatives have demonstrated antibacterial activity. For instance:

• .

Other Potential Applications

Indole derivatives, due to their diverse properties, may also find relevance in areas such as:

Future Directions

The future directions for this compound could involve further exploration of its biological activities and potential applications. The incorporation of different pharmacophores in a single structure could lead to the development of novel derivatives with potential therapeutic applications.